Cas no 1361649-40-2 (2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid)

• Product Name: 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid
• CAS No: 1361649-40-2
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967159
• Update Time: 2025-10-28

2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-7-3-5(4-8(15)10(7)16)11-9(12(21)22)6(1-2-20-11)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： NSJLLDQOSBEBMB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C(=O)O)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 370.5

Additional information on 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid

Comprehensive Guide to 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid (CAS No. 1361649-40-2): Properties, Applications, and Market Insights

2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid (CAS No. 1361649-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a trichlorophenyl group and a trifluoromethyl substituent, exhibits versatile chemical properties that make it valuable for various applications. In this article, we delve into its molecular structure, synthesis, applications, and emerging trends in the market.

The molecular formula of 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid is C₁₃H₆Cl₃F₃NO₂, with a molecular weight of 360.54 g/mol. The presence of both chlorine and fluorine atoms in its structure contributes to its distinct reactivity and stability, making it a subject of interest in medicinal chemistry. Researchers often explore its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key applications of 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid lies in its role as an intermediate in the synthesis of biologically active compounds. Its nicotinic acid core is a common motif in pharmaceuticals, and the addition of the trifluoromethyl group enhances its metabolic stability and bioavailability. This makes it a valuable candidate for the development of new therapeutic agents targeting diseases such as inflammation, cancer, and infectious diseases.

In the agrochemical sector, 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid is explored for its potential as a precursor to novel pesticides and herbicides. The trichlorophenyl moiety is known for its pesticidal properties, and combining it with a trifluoromethyl group can lead to compounds with improved efficacy and environmental safety. This aligns with the growing demand for sustainable agrochemicals that minimize ecological impact while maintaining high performance.

The synthesis of 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid typically involves multi-step organic reactions, including halogenation and carboxylation processes. Researchers are continually optimizing these synthetic routes to improve yield and reduce waste, reflecting the broader trend toward green chemistry in the chemical industry. Innovations in catalytic methods and solvent-free reactions are particularly relevant to this compound's production.

Market trends indicate a rising interest in fluorinated compounds like 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid, driven by their unique properties and expanding applications. The pharmaceutical industry, in particular, is investing heavily in fluorine-containing drugs, which account for a significant portion of newly approved medications. This compound's potential as a drug intermediate positions it favorably in this growing market.

From a regulatory perspective, 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid is subject to standard safety and handling protocols for laboratory chemicals. While it is not classified as a hazardous material, proper storage and handling are essential to ensure workplace safety. Researchers and manufacturers must adhere to guidelines set by organizations such as OSHA and EPA to mitigate any potential risks.

In conclusion, 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid (CAS No. 1361649-40-2) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications in pharmaceuticals and agrochemicals make it a valuable asset in modern chemistry. As research advances and market demands evolve, this compound is poised to play an increasingly important role in the development of innovative solutions for global challenges.